2'-C-methyladenosine
2'-C-methyladenosine
2’-C-Methyladenosine is an inhibitor of hepatitis C virus (HCV) replication (IC50 = 0.3 µM in Huh-7 human hepatoma cells) that is not cytotoxic at concentrations up to 100 µM. It is converted intracellularly to adenosine triphosphate, which inhibits the RNA-dependent RNA polymerase nonstructural protein 5B (NS5B). It also inhibits growth of L. guyanensis in vitro (EC50 = 3 µM) and eradicates it when used at a concentration of 10 µM.
Brand Name:
Vulcanchem
CAS No.:
15397-12-3
VCID:
VC21063252
InChI:
InChI=1S/C11H15N5O4/c1-11(19)7(18)5(2-17)20-10(11)16-4-15-6-8(12)13-3-14-9(6)16/h3-5,7,10,17-19H,2H2,1H3,(H2,12,13,14)/t5-,7-,10-,11-/m1/s1
SMILES:
CC1(C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O)O
Molecular Formula:
C11H15N5O4
Molecular Weight:
281.27 g/mol
2'-C-methyladenosine
CAS No.: 15397-12-3
Cat. No.: VC21063252
Molecular Formula: C11H15N5O4
Molecular Weight: 281.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2’-C-Methyladenosine is an inhibitor of hepatitis C virus (HCV) replication (IC50 = 0.3 µM in Huh-7 human hepatoma cells) that is not cytotoxic at concentrations up to 100 µM. It is converted intracellularly to adenosine triphosphate, which inhibits the RNA-dependent RNA polymerase nonstructural protein 5B (NS5B). It also inhibits growth of L. guyanensis in vitro (EC50 = 3 µM) and eradicates it when used at a concentration of 10 µM. |
|---|---|
| CAS No. | 15397-12-3 |
| Molecular Formula | C11H15N5O4 |
| Molecular Weight | 281.27 g/mol |
| IUPAC Name | (2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol |
| Standard InChI | InChI=1S/C11H15N5O4/c1-11(19)7(18)5(2-17)20-10(11)16-4-15-6-8(12)13-3-14-9(6)16/h3-5,7,10,17-19H,2H2,1H3,(H2,12,13,14)/t5-,7-,10-,11-/m1/s1 |
| Standard InChI Key | PASOFFRBGIVJET-YRKGHMEHSA-N |
| Isomeric SMILES | C[C@]1([C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)CO)O)O |
| SMILES | CC1(C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O)O |
| Canonical SMILES | CC1(C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O)O |
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